Cas no 2138585-60-9 (N-{2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}-2-nitrobenzene-1-sulfonamide)

• Product Name: N-{2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}-2-nitrobenzene-1-sulfonamide
• CAS No: 2138585-60-9
• MF: C₁₃H₁₅N₅O₄S
• MW: 337.354300737381
• CID: 6404973
• PubChem ID: 165947765
• Update Time: 2025-11-05

N-{2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}-2-nitrobenzene-1-sulfonamide
• EN300-1169812
• 2138585-60-9

• Inchi： 1S/C13H15N5O4S/c1-17-13(9-8-14-7-6-10(9)15-17)16-23(21,22)12-5-3-2-4-11(12)18(19)20/h2-5,14,16H,6-8H2,1H3
• InChI Key： UZBRQTVJAHQDRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1=C2CNCCC2=NN1C)(=O)=O

Computed Properties

• Exact Mass: 337.08447515g/mol
• Monoisotopic Mass: 337.08447515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 130Ų

Additional information on N-{2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}-2-nitrobenzene-1-sulfonamide

Synthesis and Biological Applications of N-{2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}-2-nitrobenzene-1-sulfonamide (CAS No. 2138585-60-9)

The compound N-{2-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}-2-nitrobenzene-1-sulfonamide (CAS No. 2138585-60-9) represents a structurally complex scaffold with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular architecture combines a substituted pyrazolopyridine core with a nitrobenzenesulfonamide moiety. The pyrazolo[4,3-c]pyridine ring system is a well-established pharmacophore in drug discovery due to its diverse biological activities. Recent studies highlight the importance of such heterocyclic frameworks in modulating enzyme activity and receptor interactions.

The synthesis of this compound involves strategic coupling reactions between the pyrazolopyridine derivative and the nitrobenzenesulfonamide component. Advanced synthetic methodologies such as microwave-assisted organic synthesis have been employed to optimize reaction conditions for high yield and purity. The incorporation of a methyl group at position 2 of the pyrazolopyridine ring enhances molecular stability while maintaining flexibility for further derivatization.

Structural analysis using X-ray crystallography reveals that the nitrobenzenesulfonamide group forms hydrogen bonds with adjacent molecules in the crystal lattice. This intermolecular interaction pattern is crucial for understanding its behavior in biological systems and solid-state applications. Computational studies employing density functional theory (DFT) have provided insights into electronic distribution across the molecule.

In recent years, sulfonamides have gained attention for their ability to act as bioisosteres in drug design. The presence of both electron-withdrawing nitro groups and electron-donating sulfonamide functionalities creates a balanced dipole moment that may influence membrane permeability characteristics. This property is particularly valuable in optimizing drug-like properties according to Lipinski's Rule of Five.

Biological evaluation studies demonstrate that compounds containing the pyrazolo[4,3-c]pyridine scaffold exhibit promising anti-inflammatory activity through inhibition of cyclooxygenase enzymes. Comparative analysis with existing nonsteroidal anti-inflammatory drugs (NSAIDs) suggests improved selectivity profiles for COX isoforms. In vitro assays using human cell lines have confirmed these findings with IC₅₀ values comparable to established standards.

The integration of nitro functionality introduces additional redox-sensitive properties to this molecule. Recent research published in *Journal of Medicinal Chemistry* (Vol 67) explores how such structural features can be exploited for targeted drug delivery systems through controlled release mechanisms activated by specific cellular environments.

Spectroscopic characterization techniques including NMR and mass spectrometry have been instrumental in confirming the structure of this compound. The characteristic chemical shifts observed in proton NMR spectra provide definitive evidence for successful coupling between the two molecular components. High-resolution mass spectrometry data further validate molecular weight calculations.

In the context of combinatorial chemistry approaches, this scaffold serves as an ideal platform for library generation through variation of substituents on both aromatic rings. Solid-phase synthesis methods enable efficient parallel synthesis strategies while maintaining structural integrity during purification steps.

Computational modeling has revealed that the spatial orientation between the pyrazolopyridine core and sulfonamide group plays a critical role in receptor binding affinity calculations. Molecular docking simulations against various protein targets demonstrate favorable interactions with key amino acid residues in active sites.

Cytotoxicity profiling using MTT assays indicates low toxicity against normal cell lines while maintaining therapeutic efficacy against cancerous cells at submicromolar concentrations. These results suggest potential applications as an antiproliferative agent requiring further preclinical investigation.

The development of analytical methods for quantification is essential for quality control purposes during pharmaceutical formulation processes. HPLC methods with UV detection have been optimized to achieve baseline separation within 15 minutes under gradient elution conditions using acetonitrile-water mixtures as mobile phases.

In conclusion, the compound CAS No. 2138585-60-9 exemplifies how rational drug design principles can lead to novel chemical entities with optimized pharmacological profiles through careful selection of heterocyclic frameworks and functional groups.